Methyl 4-aminobenzoate hydrochloride

• IUPAC Name: methyl 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C8H9NO2.ClH/c1-11-8(10)6-2-4-7(9)5-3-6;/h2-5H,9H2,1H3;1H
• InChI Key: UMLFQRYMOHDCCK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N.Cl
• Molecular Formula: C8H10ClNO2
• Related CAS: 619-45-4 (Parent)
• DSSTOX Substance ID: DTXSID9069841
• Molecular Weight: 187.62 g/mol
• CAS RN: 63450-84-0

Description

Synthesis Analysis

The synthesis of methyl 4-aminobenzoate derivatives involves chemical reactions that lead to the formation of structurally complex and functionally diverse compounds. For example, the synthesis of methyl 4-isonicotinamidobenzoate monohydrate is achieved through the reaction of methyl 4-aminobenzoate with isonicotinoyl chloride hydrochloride, showcasing the versatility of methyl 4-aminobenzoate as a precursor for more complex compounds (Yang Zhang & Xiaoqiu Zhao, 2010). Additionally, a visual organic chemistry reaction involving the synthesis of 4-amino-3-nitrobenzoic acid methyl ester via Fischer esterification further demonstrates the compound's ability to undergo chemical transformations in educational settings (Caleb M Kam et al., 2020).

Molecular Structure Analysis

The molecular structure of methyl 4-aminobenzoate derivatives reveals insights into their physical and chemical behavior. The crystal structure of methyl 4-hydroxybenzoate, a related compound, shows that molecules condense to a 3D framework via extensive intermolecular hydrogen bonding, illustrating the importance of molecular interactions in determining the compound's structural properties (Abeer A. Sharfalddin et al., 2020).

Chemical Reactions and Properties

Methyl 4-aminobenzoate hydrochloride undergoes various chemical reactions, leading to a range of products with different properties. The compound's ability to form hydrogen-bonded chains and sheets demonstrates its reactivity and potential for forming diverse molecular architectures (J. Portilla et al., 2007).

Physical Properties Analysis

The physical properties of methyl 4-aminobenzoate derivatives, such as melting points and solubility, are influenced by their molecular structures. Polymorphism in methyl paraben, a derivative of methyl 4-aminobenzoate, highlights the impact of molecular packing on physical properties, with different polymorphic forms displaying varying melting points and stability (T. Gelbrich et al., 2013).

Chemical Properties Analysis

The chemical properties of this compound, such as reactivity towards different reagents, are key to understanding its utility in synthesis and other chemical processes. The chlorination of 4-aminobenzoic acid and its methyl ester reveals the compound's susceptibility to halogenation, a reaction that significantly alters its chemical behavior (C. Stelt & W. Nauta, 2010).

Scientific Research Applications

• Methyl 4-aminobenzoate hydrochloride has been used in the synthesis of other chemical compounds. For instance, it was involved in the synthesis of methyl 4-isonicotinamidobenzoate monohydrate, which has a planar structure and forms a double-chain ribbon-like structure in the crystal (Zhang & Zhao, 2010).

• It's an important compound in the study of molecular structures and interactions. For example, methyl 4-hydroxybenzoate (a related compound) was analyzed using various computational and experimental techniques to understand its structural and pharmaceutical properties (Sharfalddin et al., 2020).

• Its derivatives have been examined for their potential in pharmaceutical applications. The synthesis of methyl 4-butyrylamino-3-metyl-5-aminobenzoate, an important pharmaceutical intermediate, was described, highlighting the process's advantages in terms of cost and yield (Feng, 2005).

• This compound has been used in studies related to photo-stabilization of pharmaceutical solutions. Its effectiveness in enhancing the photo-stability of papaverine hydrochloride solutions was investigated (Piotrowska, Hermann, & Pawelska, 2010).

• It plays a role in studies involving crystal engineering and mechanical properties of pharmaceutical crystals. Cocrystals and salts of voriconazole with coformers like 4-aminobenzoic acid were prepared to study modified mechanical properties (Sanphui, Mishra, Ramamurty, & Desiraju, 2015).

Mechanism of Action

Target of Action

Methyl 4-aminobenzoate hydrochloride, also known as 4-Aminobenzoic acid methyl ester hydrochloride , is a derivative of 4-aminobenzoic acid (PABA) . PABA is an essential nutrient for many human pathogens but is dispensable for humans . The primary targets of this compound are the enzymes involved in the folate pathway of these pathogens .

Mode of Action

The compound interacts with its targets by mimicking the structure of PABA . This allows it to inhibit the normal function of the enzymes in the folate pathway . The modification of the amino group can result in altered vitamin function in susceptible strains .

Biochemical Pathways

The affected pathway is the folate pathway, which is crucial for the biosynthesis of purines and thymidylate . By inhibiting this pathway, the compound disrupts these biosynthetic processes, leading to the death of the pathogen .

Result of Action

The result of the compound’s action is the inhibition of growth in susceptible pathogens . This includes antibacterial activity, including inhibition of methicillin-resistant Staphylococcus aureus (MRSA), moderate antimycobacterial activity, and potent broad-spectrum antifungal properties . Some of the derivatives also exhibit notable cytotoxicity for cancer HepG2 cell line .

Action Environment

The action of this compound can be influenced by various environmental factors. Additionally, it should be handled with adequate ventilation and personal protective equipment to avoid dust formation .

Safety and Hazards

Methyl 4-aminobenzoate hydrochloride may cause respiratory irritation, serious eye irritation, and skin irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray of this compound. Protective measures such as wearing protective gloves, clothing, and eye/face protection are advised.